Cas no 61033-70-3 (1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl)-
• CAS No: 61033-70-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 493957
• PubChem ID: 969824
• Update Time: 2025-10-30

1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-4,5-dihydro-1H-imidazole
• 4,5-Dihydro-2-(4-nitrophenyl)-1H-imidazole
• STK367846
• 61033-70-3
• AKOS005444783
• DTXSID70359552
• DB-312677
• F76347
• BDBM50266031
• BS-44387
• CHEMBL456894
• SCHEMBL771657

• Inchi： 1S/C9H9N3O2/c13-12(14)8-3-1-7(2-4-8)9-10-5-6-11-9/h1-4H,5-6H2,(H,10,11)
• InChI Key： NOPHASKLMDZCSJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=NCCN1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 67.53

Additional information on 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl)-

Introduction to 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) and Its Significance in Modern Chemical Research

1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 61033-70-3, belongs to the imidazole derivatives, a class of molecules known for their broad spectrum of pharmacological properties. The presence of a nitrophenyl group at the 2-position introduces unique electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) can be described as a fused ring system consisting of an imidazole core substituted with a 4-nitrophenyl moiety. This configuration imparts distinct reactivity and functionality, enabling its use in various synthetic transformations. The nitro group, in particular, serves as a versatile handle for further chemical modifications, including reduction to an amine or diazotization for coupling reactions. Such modifications are crucial in drug discovery pipelines, where the ability to tailor molecular properties is essential for optimizing bioactivity and pharmacokinetic profiles.

In recent years, there has been a growing interest in imidazole derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) scaffold has been explored in several research studies for its potential applications in treating various diseases. For instance, studies have highlighted its role in developing antimicrobial agents, where the nitrophenyl group enhances binding affinity to bacterial enzymes. Additionally, its structural motif has been investigated for anti-inflammatory and anticancer properties, demonstrating its therapeutic promise.

One of the most compelling aspects of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions and nitration processes. These synthetic routes are well-documented in the literature and can be adapted for large-scale production if needed. The ease of functionalization also allows researchers to explore derivative libraries rapidly, accelerating the discovery of lead compounds for drug development.

The pharmacological evaluation of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) has revealed several interesting findings. Preclinical studies have shown that this compound exhibits moderate activity against certain bacterial strains due to its ability to disrupt bacterial metabolic pathways. Furthermore, its interaction with human cell lines has suggested potential applications in cancer therapy. The nitrophenyl group plays a critical role in these interactions by modulating electron density and influencing receptor binding affinity.

The development of novel pharmaceuticals often relies on understanding the molecular interactions between drug candidates and biological targets. Computational chemistry has emerged as a powerful tool in this context, allowing researchers to predict binding affinities and optimize molecular structures before experimental validation. In the case of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl), computational studies have provided insights into its binding mode with target proteins. These insights have guided medicinal chemists in designing more potent derivatives with improved pharmacokinetic profiles.

The environmental impact of pharmaceutical compounds is another critical consideration in modern drug development. The synthesis and disposal of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) must be conducted with environmental regulations in mind to minimize ecological harm. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes that reduce waste and hazardous byproducts. Such approaches align with global efforts to promote sustainable practices in the pharmaceutical industry.

The future prospects of 1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and machine learning algorithms, the discovery pipeline for this compound and its derivatives can be significantly accelerated.

In conclusion,1H-Imidazole, 4,5-dihydro-2-(4-nitrophenyl) (CAS no 61033-70-3) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug development. As scientific understanding advances and new methodologies emerge,1H-Imidazole derivatives will continue to play a pivotal role in addressing unmet medical needs worldwide.